Cas no 432-68-8 (Echinenone (Technical Grade))

Echinenone (Technical Grade) Properties

Names and Identifiers

• b,b-Caroten-4-one
• Echinenone
• ECHINENONE(AS) (In Solution)
• ECHINENONE(AS) (In Solution) PrintBack
• all-trans-Echinenone
• Einecs 207-083-4
• β,β-Caroten-4-one
• aphanin
• beta,beta-Caroten-4-one
• .beta.,.beta.-Caroten-4-one
• C08592
• Echinenone, >=95.0% (HPLC)
• ECHINENONE (CONSTITUENT OF SPIRULINA) [DSC]
• 4-oxo-beta-carotene
• 2-Cyclohexen-1-one, 2,4,4-trimethyl-3-[3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3,5,7,9,11,13,15,17-octadecanonaenyl]-, (all-E)-
• 4-keto-beta-carotene
• myoxanthin
• UNII-LJ5IO02MNQ
• ECHINENONE [MI]
• 4-KETO-.BETA.-CAROTENE
• Echinenon
• Echinenone, all-trans-
• Echinenone/ (Myxoxanthin)
• .BETA.-ECHINENONE
• Echinenone (Technical Grade)
• NS00043351
• 4-OXO-.BETA.-CAROTENE
• 2,4,4-trimethyl-3-[3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-one
• DTXSID101026555
• SCHEMBL114770
• .beta.-Caroten-4-one, all-trans-
• 2,4,4-trimethyl-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-one
• LJ5IO02MNQ
• Myxoxanthine
• 432-68-8
• CHEBI:4746
• LMPR01070060
• Compound TNP-004859
• AKOS040734904
• Q1280339
• beta-Echinenone
• ss,ss-Caroten-4-one; Myxoxanthine; all-trans-Echinenone
• +Expand

• MDL： MFCD06656303
• InChIKey： QXNWZXMBUKUYMD-QQGJMDNJSA-N
• Inchi： InChI=1S/C40H54O/c1-30(18-13-20-32(3)23-25-36-34(5)22-15-28-39(36,7)8)16-11-12-17-31(2)19-14-21-33(4)24-26-37-35(6)38(41)27-29-40(37,9)10/h11-14,16-21,23-26H,15,22,27-29H2,1-10H3
• SMILES： CC(C=CC=C(C=CC1=C(C)CCCC1(C)C)C)=CC=CC=C(C=CC=C(C=CC1=C(C)C(=O)CCC1(C)C)C)C

Computed Properties

• Exact Mass: 550.41700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 10
• Monoisotopic Mass: 550.417466
• Heavy Atom Count: 41
• Complexity: 1300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 11.78480
• PSA: 17.07000
• Refractive Index: 1.57
• Boiling Point: 685.3±25.0 °C at 760 mmHg
• Melting Point: 178-180°
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 370.8±14.0 °C
• Density: 1.0±0.1 g/cm3